Cas no 1784937-96-7 (1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine
• CAS No: 1784937-96-7
• MF: C₇H₁₂FN
• MW: 129.175285339355
• CID: 6277942
• PubChem ID: 84731091
• Update Time: 2025-05-19

1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine
• 1-[1-(fluoromethyl)cyclopropyl]cyclopropan-1-amine
• 1784937-96-7
• EN300-1859068

• Inchi： 1S/C7H12FN/c8-5-6(1-2-6)7(9)3-4-7/h1-5,9H2
• InChI Key： BVBBVYUDPMDEAD-UHFFFAOYSA-N
• SMILES： FCC1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 129.095377549g/mol
• Monoisotopic Mass: 129.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine

Comprehensive Overview of 1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine (CAS No. 1784937-96-7)

The compound 1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine (CAS No. 1784937-96-7) is a highly specialized organic molecule featuring a unique cyclopropylamine backbone with a fluoromethyl substituent. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both the fluoromethyl group and the cyclopropyl ring system imparts distinct physicochemical properties, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for fluorinated cyclopropylamines has surged, driven by their applications in the development of protease inhibitors, kinase modulators, and other therapeutic agents. Researchers are particularly interested in the 1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine scaffold due to its ability to enhance metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of fluorine-containing pharmaceuticals, which dominate nearly 30% of FDA-approved drugs in the last decade.

The synthesis of CAS No. 1784937-96-7 typically involves multi-step organic transformations, including cyclopropanation and fluoromethylation reactions. Advanced techniques like asymmetric catalysis and flow chemistry are increasingly employed to improve yield and enantioselectivity. These innovations address common industry challenges such as scalability and green chemistry—topics frequently searched by chemists in academic and industrial settings.

From a commercial perspective, 1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine is classified as a high-value fine chemical. Its price and availability fluctuate based on the demand from contract research organizations (CROs) and pharmaceutical companies. Market analyses suggest a compound annual growth rate (CAGR) of 8-12% for similar cyclopropylamine derivatives, reflecting their expanding role in precision medicine and targeted therapies.

Environmental and regulatory considerations are also critical when working with this compound. While not classified as hazardous, proper handling protocols for fluoromethylated compounds should be followed to ensure workplace safety. This aspect resonates with the increasing focus on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing—a hot topic in investor circles and industry forums.

Looking ahead, the versatility of 1784937-96-7 positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its structural features enable precise modulation of protein-protein interactions, a mechanism gaining traction in oncology and neurodegenerative disease research. These applications frequently appear in patent filings and scientific literature, underscoring the compound's commercial and scientific relevance.

For researchers seeking alternatives or derivatives, related compounds such as fluorocyclopropylamines or spirocyclic amines may offer complementary properties. Cross-referencing with databases like Reaxys or SciFinder often reveals structure-activity relationships that guide optimal compound selection—a workflow commonly queried in cheminformatics platforms.

In conclusion, 1-1-(fluoromethyl)cyclopropylcyclopropan-1-amine represents a compelling case study in modern medicinal chemistry. Its dual functionality as a hydrogen bond donor/acceptor and conformationally restricted moiety continues to inspire innovation across multiple therapeutic areas. As synthetic methodologies advance and computational tools like AI-driven molecular design mature, the impact of such niche intermediates will likely expand further.